Cas no 849026-25-1 (2-[(Oxomethylidene)sulfamoyl]benzoic acid)

2-[(Oxomethylidene)sulfamoyl]benzoic acid structure
849026-25-1 structure
Product Name:2-[(Oxomethylidene)sulfamoyl]benzoic acid
CAS No:849026-25-1
MF:C8H5NO5S
MW:227.194000959396
CID:2806265
PubChem ID:20558569
Update Time:2025-04-21

2-[(Oxomethylidene)sulfamoyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL9524237
    • DTXSID60608682
    • 2-[(Oxomethylidene)sulfamoyl]benzoic acid
    • 849026-25-1
    • Inchi: 1S/C8H5NO5S/c10-5-9-15(13,14)7-4-2-1-3-6(7)8(11)12/h1-4H,(H,11,12)
    • InChI Key: AERQVLBSQBDILC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C(=O)O)(N=C=O)(=O)=O

Computed Properties

  • Exact Mass: 226.98884343Da
  • Monoisotopic Mass: 226.98884343Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 109Ų
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